![molecular formula C20H20N4O4 B2393287 N-((4-methyl-6-morpholinopyrimidin-2-yl)methyl)-2-oxo-2H-chromene-3-carboxamide CAS No. 1797977-78-6](/img/structure/B2393287.png)
N-((4-methyl-6-morpholinopyrimidin-2-yl)methyl)-2-oxo-2H-chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((4-methyl-6-morpholinopyrimidin-2-yl)methyl)-2-oxo-2H-chromene-3-carboxamide, also known as MMV008138, is a novel compound that has been identified as a potential drug candidate for the treatment of malaria. This compound has shown promising results in preclinical studies and has the potential to become a valuable tool in the fight against this deadly disease.
Scientific Research Applications
Anti-Inflammatory and Analgesic Agents
Research has shown the synthesis of novel compounds derived from chromene carboxamide frameworks, demonstrating significant anti-inflammatory and analgesic activities. These compounds are part of a broader effort to explore chromene derivatives as potential therapeutic agents for treating inflammation and pain (Abu‐Hashem et al., 2020).
Anti-Cancer Activities
Studies have also explored the synthesis of chromene derivatives as potential inhibitors of specific enzymes related to cancer progression. For instance, the synthesis of "N-(4-(2,4-dimorpholinopyrido[2,3-d]pyrimidin-6-yl)phenyl)pyrrolidine-1-carboxamide" showcased the potential for these compounds to exhibit anti-proliferative activity against cancer cells, with detailed structural characterization supporting their development as cancer therapeutics (Zhou et al., 2021).
Synthesis of PI3K Inhibitors
The compound has been implicated in the synthesis of PI3K inhibitors, targeting specific pathways involved in PTEN-deficient cancers. This illustrates the potential for developing targeted therapies for cancers that rely on specific genetic vulnerabilities (Barlaam et al., 2015).
Development of PET Agents
Another application includes the development of PET (Positron Emission Tomography) agents for imaging specific enzymes in diseases like Parkinson's, indicating its potential use in diagnostic imaging and the study of disease mechanisms (Wang et al., 2017).
Synthesis and Biological Activity Studies
The synthesis of novel chromenones linked to triazole ring systems and their evaluation for biological activities against diseases like Alzheimer's demonstrate the compound's versatility in contributing to the development of novel therapeutics with potential neuroprotective effects (Saeedi et al., 2017).
Properties
IUPAC Name |
N-[(4-methyl-6-morpholin-4-ylpyrimidin-2-yl)methyl]-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O4/c1-13-10-18(24-6-8-27-9-7-24)23-17(22-13)12-21-19(25)15-11-14-4-2-3-5-16(14)28-20(15)26/h2-5,10-11H,6-9,12H2,1H3,(H,21,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUPJUXIDSCOEJK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)CNC(=O)C2=CC3=CC=CC=C3OC2=O)N4CCOCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.